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Compound of Interest

Compound Name:
Bis(p-

aminophenoxy)dimethylsilane

Cat. No.: B075184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the melting and boiling points of Bis(p-
aminophenoxy)dimethylsilane (CAS No. 1223-16-1). The information is compiled from

various sources to offer a comprehensive summary for research and development applications.

Physical and Chemical Properties
Bis(p-aminophenoxy)dimethylsilane is an organosilicon compound with the chemical

formula C14H18N2O2Si.[1][2] It is recognized for its utility as an intermediate in the synthesis

of various silicone compounds and pharmaceuticals.[3]

Melting and Boiling Points
There is a notable variance in the reported melting and boiling points for Bis(p-
aminophenoxy)dimethylsilane across different suppliers and studies. This discrepancy may

be attributed to differences in purity, experimental conditions, and measurement techniques.

The following table summarizes the available data.
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Property Value Pressure Source

Melting Point 65 °C Not Specified [3]

64 °C Not Specified [4][5][6][7]

58.5-63.8 °C Not Specified [8]

-8 °C Not Specified [9]

Boiling Point 401.632 °C 760 mmHg [5][6]

225-226 °C Not Specified [9]

195-199 °C 0.5 mmHg [4][7]

195 °C Not Specified [3]

Experimental Protocol: Synthesis and Melting Point
Determination
A documented synthesis of Bis(p-aminophenoxy)dimethylsilane provides insight into the

conditions under which its melting point was determined.[8][10]

Synthesis: The compound was prepared by reacting p-aminophenol and dimethyldichlorosilane

(in a 1:2.05 molar ratio) in the presence of triethylamine as an acid scavenger and benzene as

the solvent. The reaction was carried out at 40°C for 4 hours.[8][10]

Purification: Following the reaction, the mixture was filtered, and the filtrate was concentrated

using a rotary evaporator. The resulting residue was dissolved in a mixed solvent of petroleum

ether and benzene (4:6 volume ratio). The final product was obtained through crystallization at

a temperature of 2-5°C.[8]

Melting Point Measurement: The melting point of the purified product was determined to be in

the range of 58.5-63.8°C.[8] The structure of the synthesized compound was confirmed using

FT-IR and ¹H-NMR spectroscopy in addition to the melting point analysis.[10]

State Transition Diagram
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The following diagram illustrates the physical state of Bis(p-aminophenoxy)dimethylsilane at

different temperatures, based on the more frequently cited melting point around 64°C and the

boiling point at standard atmospheric pressure.

Solid State Liquid State ~64 °C (Melting) Gaseous State 401.6 °C (Boiling @ 760 mmHg) 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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